Cas no 1704945-31-2 ((3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid
• CAS No: 1704945-31-2
• MF: C₁₈H₁₈FNO₄
• MW: 331.338228702545
• CID: 6444969
• PubChem ID: 103667699
• Update Time: 2025-06-08

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid
• 1704945-31-2
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-fluoro-3-methylphenyl)propanoic acid
• EN300-1163201

• Inchi： 1S/C18H18FNO4/c1-12-9-14(7-8-15(12)19)16(10-17(21)22)20-18(23)24-11-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3,(H,20,23)(H,21,22)/t16-/m1/s1
• InChI Key： OTFQLCDYJWMYPA-MRXNPFEDSA-N
• SMILES： FC1C=CC(=CC=1C)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.12198622g/mol
• Monoisotopic Mass: 331.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid

Recent Advances in the Study of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid (CAS: 1704945-31-2)

In recent years, the compound (3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid (CAS: 1704945-31-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. The compound's specific stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the context of targeted therapies.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel protease inhibitors, demonstrating its utility in modulating enzymatic activity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for its application in high-precision drug development.

Another significant development involves the optimization of the synthetic route for (3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid. Researchers have reported improved yields and reduced byproduct formation through the use of asymmetric catalysis and green chemistry principles. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

In addition to its synthetic applications, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that the compound exhibits selective binding affinity for certain protein targets, making it a candidate for further development in precision medicine. Ongoing research aims to explore its potential in treating diseases such as cancer and inflammatory disorders, where targeted modulation of specific pathways is crucial.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-fluoro-3-methylphenyl)propanoic acid (CAS: 1704945-31-2) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes, coupled with recent advancements in synthesis and application, underscore its potential to contribute to the development of next-generation therapeutics. Future research will likely focus on expanding its therapeutic scope and optimizing its pharmacological profile for clinical use.